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Compound of Interest

Compound Name: TC-G-1008

Cat. No.: B611246 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TC-G-1008, also known as GPR39-C3, is a potent and selective agonist for the G-protein-

coupled receptor 39 (GPR39), which functions as a zinc-sensing receptor.[1][2][3] In preclinical

research, TC-G-1008 is utilized to investigate the roles of GPR39 in various physiological

processes, including metabolic regulation, inflammation, and epithelial barrier integrity.[2][4]

The compound acts as a positive allosteric modulator, with its activity being enhanced by the

presence of zinc.[5][6]

Accurate and consistent preparation of stock solutions is a critical first step for ensuring the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of TC-G-1008 stock solutions using dimethyl

sulfoxide (DMSO).

Physicochemical and Handling Data
All quantitative data for TC-G-1008 is summarized below. This information is essential for

accurate calculations and proper handling.
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Property Value References

Synonyms GPR39-C3 [1][7][8]

Molecular Formula C₁₈H₁₉ClN₆O₂S [2][9]

Molecular Weight (MW) 418.90 g/mol [1][2][10]

Appearance White to off-white solid powder [1]

Purity ≥98% [2][9]

Solubility in DMSO
Soluble to 100 mM (41.89

mg/mL)
[2][9][11]

Higher Reported Solubility 55 mg/mL (~131 mM) [10]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 100 mM stock solution of TC-G-1008 in DMSO.

3.1 Required Materials and Equipment

TC-G-1008 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Personal Protective Equipment (PPE): Butyl or nitrile gloves, safety goggles, lab coat[12]

Analytical balance (if weighing powder)

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath (recommended)[10]

(Optional) 0.22 µm syringe filter for sterilization
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3.2 Safety Precautions

TC-G-1008: Handle as a potentially hazardous chemical. Review the Safety Data Sheet

(SDS) before use.

DMSO: DMSO is a combustible liquid that can readily penetrate the skin, carrying dissolved

substances with it.[13][14] Avoid direct contact. Handle in a well-ventilated area or a

chemical fume hood. Dispose of DMSO-containing waste according to institutional

guidelines.[12]

3.3 Step-by-Step Procedure

Step 1: Pre-Procedure Calculations Before handling the compound, calculate the volume of

DMSO required. To prepare a 100 mM stock solution, use the following formula:

Volume of DMSO (µL) = [Mass of TC-G-1008 (mg) / 418.90 ( g/mol )] x 10,000

Example Calculation for 5 mg of TC-G-1008:

Volume of DMSO (µL) = [5 mg / 418.90 g/mol ] x 10,000 = 119.36 µL

Step 2: Compound Preparation

Bring the vial of TC-G-1008 powder and the anhydrous DMSO to room temperature.

Briefly centrifuge the vial of TC-G-1008 to ensure all powder is collected at the bottom.[15]

[16]

Step 3: Solubilization

Carefully add the calculated volume of anhydrous DMSO to the vial containing the TC-G-
1008 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is fully dissolved.

For complete dissolution, sonication in a water bath for 5-10 minutes is recommended.[10]

Visually inspect the solution against a light source to ensure no particulates are present.
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Step 4: (Optional) Sterilization

If the stock solution is intended for use in sterile cell culture, it can be sterilized by passing it

through a 0.22 µm chemical-resistant (e.g., PTFE) syringe filter into a new sterile vial.[17]

Note that DMSO itself is bactericidal and this step may not be necessary if aseptic

techniques are followed.[15][17]

Step 5: Aliquoting and Labeling

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile cryovials.[15][17]

Clearly label each aliquot with the compound name (TC-G-1008), concentration (100 mM),

solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is crucial for maintaining the biological activity of the compound.

Form Short-Term Storage Long-Term Storage References

Solid Powder
0 - 4°C (days to

weeks)

-20°C (months to

years)
[4][10]

DMSO Stock Solution -20°C (months) -80°C (up to 1 year) [1][10][17]

Note: Always protect the compound and its solutions from direct light. Before use, thaw an

aliquot at room temperature and centrifuge briefly before opening. Discard any unused portion

of a thawed aliquot to maintain quality.[18]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for preparing the TC-G-1008 stock solution.
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Caption: Workflow for TC-G-1008 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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